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Compound of Interest

Compound Name: Bpkdi

Cat. No.: B10775088

Essential Safety and Handling Guide for BPKDi

This document provides crucial safety protocols and logistical information for the handling and
disposal of BPKDi (CAS 1201673-28-0), a potent inhibitor of protein kinase D (PKD). The
information is intended for researchers, scientists, and drug development professionals. Given
that the toxicological properties of this compound have not been fully elucidated, it should be
handled as potentially hazardous.

Compound Data and Physical Properties

The following table summarizes the key quantitative data for BPKDi.
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Property Value Citation
CAS Number 1201673-28-0 [11[2]
Molecular Formula C21H28N6O [2]
Molecular Weight 380.5 g/mol [2]

Purity =298% [2]
Appearance A solid [2]
Solubility Soluble in DMSO [2]
Storage Temperature -20°C [2]
Stability > 4 years (at -20°C) [2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling BPKDi to prevent

exposure.

Equipment

Specification and Use Protocol

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) must be
worn at all times. Change gloves immediately if

contaminated.

Eye Protection

Appropriate safety glasses or goggles are

required.

Body Protection

A lab coat must be worn and kept fully fastened.

Respiratory Protection

All handling of BPKDi as a solid or in solution
must be conducted in a certified chemical fume

hood to prevent inhalation.

Experimental Protocols: Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of

BPKDi in a laboratory setting.
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Preparation of Stock Solutions

This protocol details the steps for safely preparing a stock solution of BPKDi.
Materials:

» BPKDi solid

e Anhydrous DMSO

o Sterile, inert gas-purged vials

o Calibrated pipettes and sterile tips

» Vortex mixer

e Analytical balance

Procedure:

» Preparation: Before starting, ensure the chemical fume hood is operational and the work
area is clean and decontaminated.

» Weighing: Tare a sterile vial on an analytical balance within the fume hood. Carefully weigh
the desired amount of BPKDi solid.

e Solvent Addition: Using a calibrated pipette, add the required volume of DMSO to the vial to
achieve the desired concentration.

 Dissolution: Cap the vial securely and vortex until the solid is completely dissolved. The
process can be aided by gentle warming if necessary.

o Storage: Store the stock solution at -20°C in a clearly labeled, sealed container.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
contamination.
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Procedure:
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Containment: For small spills, absorb the material with a finely-powdered liquid-binding
material. For larger spills, follow institutional emergency procedures.

o Cleanup: Carefully sweep or vacuum up the absorbed material into a designated hazardous
waste container. Avoid raising dust.

o Decontamination: Decontaminate the spill area and any affected equipment with a suitable
solvent (e.g., alcohol), followed by a thorough cleaning.

» Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal Plan

All BPKDi waste, including unused compound, contaminated labware, and cleaning materials,
must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and vials, in a
clearly labeled, sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing BPKDi in a designated, sealed hazardous
waste container.

» Final Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office.

Visualized Workflow: Safe Handling of BPKDi

The following diagram illustrates the logical workflow for the safe handling of BPKDi, from
receiving the compound to the final disposal of waste.
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Handling with PPE
(Gloves, Goggles, Lab Coat)

Contaminated PPE
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Caption: Workflow for the safe handling and disposal of BPKDi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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